N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide

• IUPAC Name: (E)-N-[4-[(2,4-dimethylphenyl)sulfamoyl]phenyl]-3-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C27H24N2O3S/c1-19-10-16-26(20(2)18-19)29-33(31,32)24-14-12-23(13-15-24)28-27(30)17-11-22-8-5-7-21-6-3-4-9-25(21)22/h3-18,29H,1-2H3,(H,28,30)/b17-11+
• InChI Key: VLGGIIOPMNWDDS-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CC4=CC=CC=C43)C
• Isomeric SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C27H24N2O3S
• Molecular Weight: 456.6 g/mol

Description

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide, also known as DASA-58, is a small molecule that has been extensively studied for its potential therapeutic applications. DASA-58 is a potent inhibitor of the protein kinase D (PKD) family, which plays a critical role in regulating various cellular processes, including cell proliferation, differentiation, and survival.

Mechanism of Action

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide exerts its biological effects by inhibiting the activity of PKD, a serine/threonine kinase that plays a critical role in various cellular processes. PKD is activated by various extracellular stimuli, including growth factors, cytokines, and stress signals, and regulates downstream signaling pathways that control cell proliferation, differentiation, and survival. N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide blocks the activity of PKD by binding to its ATP-binding site and preventing the phosphorylation of downstream substrates.
Biochemical and physiological effects:
N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress and inflammation, and improvement of cognitive function. These effects are mediated by the inhibition of PKD signaling pathways, which regulate various cellular processes.

Advantages and Limitations for Lab Experiments

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has several advantages for lab experiments, including its high potency and specificity for PKD inhibition, its stability in cell culture and animal models, and its ability to penetrate the blood-brain barrier. However, N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide also has some limitations, including its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide, including the development of more potent and selective PKD inhibitors, the investigation of the role of PKD in various diseases, and the evaluation of the safety and efficacy of N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide in clinical trials. Additionally, the use of N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide in combination with other drugs or therapies may enhance its therapeutic potential in various diseases.

Synthesis Methods

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide can be synthesized using a multi-step process involving the reaction of 2,4-dimethylbenzenesulfonyl chloride with 4-aminophenylboronic acid, followed by the reaction of the resulting intermediate with 1-naphthylacetylene and N,N-dimethylformamide. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer, N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has been shown to inhibit the growth and proliferation of cancer cells by blocking the PKD signaling pathway. In cardiovascular diseases, N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has been shown to protect against heart failure and myocardial infarction by reducing oxidative stress and inflammation. In neurological disorders, N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-3-(1-naphthyl)acrylamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.